Cas no 52162-21-7 (Pentanoic acid, 5-cyano-4-methyl-, ethyl ester)

• Product Name: Pentanoic acid, 5-cyano-4-methyl-, ethyl ester
• CAS No: 52162-21-7
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 360396
• PubChem ID: 71365780
• Update Time: 2025-04-19

Pentanoic acid, 5-cyano-4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-cyano-4-methyl-, ethyl ester
• ethyl 5-cyano-4-methylpentanoate
• DTXSID90789170
• 52162-21-7

• Inchi： 1S/C9H15NO2/c1-3-12-9(11)5-4-8(2)6-7-10/h8H,3-6H2,1-2H3
• InChI Key： MZEHKKRVARSMQA-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC(C)CC#N)=O

Computed Properties

• Exact Mass: 169.11035
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09